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Compound of Interest

Compound Name: Gnqwfi

Cat. No.: B14197070 Get Quote

Application Notes and Protocols: GNQWFI
Peptide
For Researchers, Scientists, and Drug Development Professionals

Product Information
The GNQWFI peptide is a synthetic hexapeptide with the sequence Gly-Asn-Gln-Trp-Phe-Ile. It

functions as a specific antagonist of Vascular Endothelial Growth Factor Receptor 1 (VEGFR1),

also known as Fms-like tyrosine kinase 1 (Flt-1). By blocking the interaction of VEGFR1 with its

ligands, such as VEGFA, VEGFB, and placental growth factor (PlGF), GNQWFI effectively

inhibits downstream signaling pathways.[1][2] This inhibitory action on VEGF-induced

endothelial cell migration and tube formation makes it a valuable tool for research in areas

such as oncology, ophthalmology, and inflammatory diseases like asthma.[1][2]
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Property Value

Sequence Gly-Asn-Gln-Trp-Phe-Ile

Molecular Formula C37H49N9O9

Molecular Weight 763.84 g/mol [2]

Appearance Solid

Reconstitution of Lyophilized GNQWFI Peptide
Proper reconstitution of the lyophilized GNQWFI peptide is crucial for maintaining its biological

activity and ensuring accurate experimental results. The following protocol provides a step-by-

step guide for optimal solubilization.

Materials Required:
Lyophilized GNQWFI peptide vial

Appropriate solvent (see Section 2.2)

Sterile, low-protein binding polypropylene or glass vials

Sterile pipette tips

Vortex mixer

Centrifuge

Solvent Selection:
The solubility of a peptide is primarily determined by its amino acid composition. The GNQWFI
sequence contains both hydrophobic (Trp, Phe, Ile) and polar (Asn, Gln) residues. For a

peptide with unknown solubility characteristics, a systematic approach is recommended.

Initial Solvent: Start with a small amount of sterile, high-purity water.
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Acidic Peptides: If the peptide does not dissolve in water, the presence of acidic residues

would suggest adding a small amount of a basic solvent like 0.1 M ammonium bicarbonate.

Basic Peptides: For basic peptides, a small amount of a dilute acidic solvent such as 0.1 M

acetic acid can aid dissolution.

Hydrophobic Peptides: For highly hydrophobic peptides that do not dissolve in aqueous

solutions, organic solvents such as DMSO, DMF, or acetonitrile may be necessary. It is

critical to dissolve the peptide completely in the organic solvent before adding any aqueous

buffer.

Note: The final concentration of any organic solvent should be compatible with the intended

biological assay.

Reconstitution Protocol:
Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation and moisture

contamination, which can degrade the peptide.

Solvent Addition: Carefully add the selected solvent to the vial to achieve the desired stock

solution concentration. A common starting concentration is 1-2 mg/mL.

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.

Avoid vigorous shaking, as this can cause peptide aggregation.

Verification: Visually inspect the solution to ensure there are no undissolved particulates. If

precipitation is observed, sonication may help.

Below is a workflow diagram for the reconstitution process:
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GNQWFI Reconstitution Workflow

Start: Lyophilized GNQWFI
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room temperature

Add appropriate solvent

Gently vortex or sonicate

Visually inspect for
complete dissolution

Not Dissolved

Aliquot into low-protein
binding tubes

Dissolved

Store aliquots appropriately

End: Reconstituted GNQWFI
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Caption: Workflow for GNQWFI peptide reconstitution.
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Storage of GNQWFI Peptide
Proper storage is critical to prevent degradation and maintain the stability of the GNQWFI
peptide.

Lyophilized Peptide:
For long-term storage, lyophilized GNQWFI peptide should be stored at -20°C or -80°C in a

desiccated, dark environment. When stored correctly, lyophilized peptides can be stable for

several years. The GNQWFI sequence contains tryptophan (W), which is susceptible to

oxidation, and asparagine (N) and glutamine (Q), which can degrade over time.

Reconstituted Peptide (Stock Solution):
The stability of peptides in solution is limited. It is highly recommended to aliquot the

reconstituted peptide into single-use volumes to avoid repeated freeze-thaw cycles, which can

lead to degradation.

Storage Recommendations for GNQWFI Stock Solution:

Storage Temperature Duration

-80°C Up to 6 months

-20°C Up to 1 month

4°C Up to 1 week

Note: The GNQWFI peptide contains amino acids (Asn, Gln, Trp) that are prone to degradation

in solution. For optimal stability, store solutions frozen and use sterile buffers at a pH of 5-6.

Mechanism of Action: VEGFR1 Antagonism
GNQWFI exerts its biological effects by acting as a VEGFR1 antagonist. It competitively binds

to VEGFR1, thereby preventing the binding of its natural ligands, VEGFA, VEGFB, and PlGF.

This blockade inhibits the activation of downstream signaling pathways that are crucial for

angiogenesis, cell migration, and proliferation.
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The simplified signaling pathway is illustrated below:

GNQWFI Mechanism of Action
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Caption: Simplified GNQWFI signaling pathway.

Experimental Protocols
Cell Migration Assay (Boyden Chamber):

Culture endothelial cells (e.g., HUVECs) to 80-90% confluency.

Starve the cells in a serum-free medium for 4-6 hours.

Resuspend the cells in a serum-free medium.

In the lower chamber of the Boyden apparatus, add a medium containing a chemoattractant

(e.g., VEGFA) with or without varying concentrations of GNQWFI.
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Add the cell suspension to the upper chamber, which is separated by a porous membrane.

Incubate for 4-6 hours at 37°C in a 5% CO2 incubator.

Remove non-migrated cells from the upper surface of the membrane.

Fix and stain the migrated cells on the lower surface of the membrane.

Count the migrated cells under a microscope.

Tube Formation Assay:
Coat the wells of a 96-well plate with Matrigel and allow it to solidify at 37°C for 30 minutes.

Seed endothelial cells onto the Matrigel-coated wells.

Treat the cells with a medium containing a pro-angiogenic factor (e.g., VEGFA) with or

without different concentrations of GNQWFI.

Incubate for 6-12 hours at 37°C in a 5% CO2 incubator.

Observe the formation of tube-like structures under a microscope.

Quantify the extent of tube formation by measuring the total tube length or the number of

branch points.

Safety Precautions
Handle the GNQWFI peptide in accordance with standard laboratory safety procedures.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

For research use only. Not for human consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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